N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide

• IUPAC Name: N-[(4-fluoro-3-nitrophenyl)carbamothioyl]propanamide
• InChI: InChI=1S/C10H10FN3O3S/c1-2-9(15)13-10(18)12-6-3-4-7(11)8(5-6)14(16)17/h3-5H,2H2,1H3,(H2,12,13,15,18)
• InChI Key: XGLNEWMPVHANTI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC(=C(C=C1)F)[N+](=O)[O-]
• Molecular Formula: C10H10FN3O3S
• Molecular Weight: 271.27 g/mol

Description

N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide, also known as FNPA, is a synthetic compound that has been extensively studied for its potential use in scientific research. FNPA is a member of the carbonothioylamino class of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide has also been shown to inhibit the growth and proliferation of cancer cells, as well as to induce cell cycle arrest. In addition, N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that it is a synthetic compound and may not accurately reflect the properties of natural compounds. Additionally, the synthesis of N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide can be complex and time-consuming, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide. One area of research could be the development of more efficient synthesis methods for N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide. Additionally, the potential use of N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide in the treatment of other diseases, such as inflammatory diseases, could be studied further. Finally, the mechanism of action of N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide could be further elucidated in order to better understand its potential uses in scientific research.

Synthesis Methods

The synthesis of N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide involves the reaction of 4-fluoro-3-nitroaniline with carbon disulfide and potassium hydroxide, followed by the addition of propionyl chloride. This results in the formation of N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide, which can be purified by recrystallization.

Scientific Research Applications

N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide has been studied for its potential use in scientific research, particularly in the area of cancer research. It has been shown to have anti-cancer properties and has been studied as a potential chemotherapeutic agent. N-{[(4-fluoro-3-nitrophenyl)amino]carbonothioyl}propanamide has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.